Cas no 1007518-56-0 (3-ethyl-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 3-ethyl-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1007518-56-0
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD08701129
• CID: 5242541
• Update Time: 2025-10-30

3-ethyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-ethyl-1-(1-methylethyl)-
• 3-ethyl-1-(propan-2-yl)-1H-pyrazole

• MDL： MFCD08701129
• Inchi： 1S/C8H14N2/c1-4-8-5-6-10(9-8)7(2)3/h5-7H,4H2,1-3H3
• InChI Key： XGGZHRYEUQNCOX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=CC(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-ethyl-1-(propan-2-yl)-1H-pyrazole

3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole: A Comprehensive Overview

3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole, also known by its CAS registry number CAS No. 1007518-56-0, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The unique structure of 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole endows it with distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other advanced synthetic methodologies. Recent advancements in catalytic chemistry have enabled more efficient and selective pathways for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields, which is particularly relevant in the context of drug discovery and development.

In terms of physical properties, 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole exhibits a melting point of approximately 98°C and a boiling point around 245°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.

The chemical structure of 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole features a pyrazole ring substituted with an ethyl group at the 3-position and an isopropyl group at the 1-position. This substitution pattern influences its electronic properties and reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as a ligand in transition metal complexes, where it serves as a stabilizing agent for metal nanoparticles used in catalysis.

In the pharmaceutical industry, 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole has been investigated as a lead compound for the development of new drug entities. Its ability to modulate cellular signaling pathways, particularly those involving protein kinases, has been explored in preclinical models of cancer and inflammatory diseases. For example, researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against human cancer cell lines, suggesting its potential as an anti-cancer agent.

Beyond pharmacology, 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole has found applications in materials science, particularly in the synthesis of conductive polymers and organic semiconductors. Its electron-deficient pyrazole ring can act as an acceptor unit in donor–acceptor conjugated systems, enhancing the charge transport properties of materials. Recent breakthroughs in this area have demonstrated its utility in organic photovoltaics (OPVs), where it contributes to improved power conversion efficiency (PCE) by facilitating exciton dissociation at the donor–acceptor interface.

The environmental impact and sustainability aspects of 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole are also under scrutiny as part of broader efforts to promote green chemistry. Researchers are exploring more eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, bio-based feedstocks derived from renewable resources are being evaluated as precursors for this compound, aligning with global initiatives to transition toward circular economy practices.

In conclusion, 3-Ethyl-1-(Propan-2-Yl)-1H-Pyrazole, or CAS No. 1007518-56_0, represents a multifaceted molecule with diverse applications across various scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthetic methods and functional applications, underscores its importance as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.